5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole
Overview
Description
5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole (MTS) is a synthetic compound used in numerous scientific and industrial applications. MTS has been used in a variety of research fields, including biochemistry, organic chemistry, and pharmaceuticals. MTS is a versatile compound with a broad range of uses, from catalyzing reactions to acting as a ligand in biochemical assays. Additionally, possible future directions of research and applications of MTS will be explored.
Scientific Research Applications
5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole has a variety of scientific research applications, including biochemistry, organic chemistry, and pharmaceuticals. In biochemistry, 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole is used as a ligand in biochemical assays to bind to proteins and other molecules. In organic chemistry, 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole is used as a catalyst for the synthesis of compounds. In pharmaceuticals, 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole is used to synthesize drugs and other compounds.
Mechanism of Action
5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole acts as a ligand in biochemical assays, binding to proteins and other molecules. The binding of 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole to a molecule can be used to measure the concentration of the molecule in a sample. 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole can also act as a catalyst in organic chemistry, promoting the synthesis of various compounds.
Biochemical and Physiological Effects
5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole has no known biochemical or physiological effects. It is a synthetic compound that is used in laboratory experiments and does not interact with the human body.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole in laboratory experiments is its versatility. 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole can be used as a ligand or a catalyst in a variety of experiments. Additionally, 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole is relatively easy to synthesize and can be stored for long periods of time. The main limitation of using 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole in laboratory experiments is its cost. 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole is relatively expensive compared to other compounds used in laboratory experiments.
Future Directions
The future of 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole research is promising. Possible future directions for research include further exploration of its use as a ligand for biochemical assays, as well as its use as a catalyst in organic chemistry. Additionally, 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole could be used to synthesize new compounds for pharmaceuticals, as well as to improve existing drugs. Finally, 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole could be used to create new materials for industrial applications.
Synthesis Methods
The synthesis of 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole is a multi-step process that involves the condensation of 4-methylbenzenesulfonyl chloride (MBS) with 1H-1,2,3-triazole. The reaction is carried out in an inert atmosphere of nitrogen or argon, and a base such as sodium hydroxide is used to catalyze the reaction. The product of the reaction is a solid that can be purified by recrystallization. The reaction is relatively straightforward and can be completed in a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole involves the reaction of 4-methylbenzenesulfonyl azide with propargyl alcohol in the presence of a copper catalyst to form 5-(4-methylbenzenesulfonyl)-1-propargyl-1H-1,2,3-triazole. This intermediate is then reacted with sodium hydroxide to deprotonate the propargyl group and form the final product.", "Starting Materials": ["4-methylbenzenesulfonyl azide", "propargyl alcohol", "copper catalyst", "sodium hydroxide"], "Reaction": ["Step 1: React 4-methylbenzenesulfonyl azide with propargyl alcohol in the presence of a copper catalyst to form 5-(4-methylbenzenesulfonyl)-1-propargyl-1H-1,2,3-triazole.", "Step 2: Add sodium hydroxide to the reaction mixture to deprotonate the propargyl group and form 5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole.", "Step 3: Purify the final product by recrystallization or column chromatography." ] } | |
CAS RN |
14631-74-4 |
Product Name |
5-(4-methylbenzenesulfonyl)-1H-1,2,3-triazole |
Molecular Formula |
C9H9N3O2S |
Molecular Weight |
223.3 |
Purity |
95 |
Origin of Product |
United States |
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